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Compound of Interest

Compound Name: Calcium sucrose phosphate

Cat. No.: B084505

An In-depth Technical Guide to Calcium Sucrose
Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium sucrose phosphate
(CaSP), a complex used primarily in dental applications for the remineralization of tooth
enamel. This document details its chemical structure and formula, mechanism of action, and
summarizes key experimental findings and protocols.

Chemical Identity and Composition

Calcium sucrose phosphate is not a single, simple molecule but rather a complex mixture. It
consists of calcium sucrose mono- and di-phosphates, disucrose monophosphate, and
inorganic calcium phosphate.[1][2] This composition allows it to deliver a high concentration of
soluble calcium and phosphate ions.[3][4][5]

Table 1: Chemical Identifiers and Properties of Calcium Sucrose Phosphate
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Property Value Source(s)
CAS Number 12676-30-1 (1116171
Molecular Formula C12H23CaO1sP (1116171
Molecular Weight 478.35 g/mol [1][6]
Fine, white, non-hygroscopic
Appearance [2][5]
powder

Table 2: Typical Composition of Calcium Sucrose Phosphate Complex

Component Percentage by Weight Source(s)
Calcium (Ca) ~11-12% [11[31[5]18]
Organic Phosphate ~9.5% [1]
Inorganic Phosphate ~2.5% [1]

Total Phosphate (as P) ~8-10% [31141[8]

Below is a diagram illustrating the conceptual relationship between the components of the
Calcium Sucrose Phosphate complex.
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Composition of the Calcium Sucrose Phosphate Complex.

Mechanism of Action in Dental Remineralization

The primary application of CaSP is in preventing dental caries by promoting the
remineralization of enamel.[3][4] Dental caries is a dynamic process involving the
demineralization of tooth enamel by acids produced by oral bacteria, and the subsequent
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remineralization by ions present in saliva.[9] CaSP enhances the natural remineralization
process by providing a supersaturated solution of calcium and phosphate ions directly to the
tooth surface.[3][4][8] This "common ion effect" helps to reduce the solubility of enamel in acidic

conditions and rebuild the mineral structure of early enamel lesions.[3][5]

The diagram below illustrates the role of Calcium Sucrose Phosphate in the dental

demineralization-remineralization cycle.
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The role of CaSP in the enamel remineralization cycle.

Experimental Protocols and Data

Numerous in vitro studies have been conducted to evaluate the efficacy of CaSP in
remineralizing artificial carious lesions. These studies often compare CaSP-containing products
to other remineralizing agents like casein phosphopeptide-amorphous calcium phosphate
(CPP-ACP).

The following diagram outlines a typical workflow for assessing the remineralization potential of

CaSP on enamel samples.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.researchgate.net/publication/384311785_Role_of_calcium_sucrose_phosphate_CaSP_in_dental_carries
https://johs.in/archive/volume/11/issue/3/article/112/pdf
https://johs.in/archive/volume/11/issue/3/article/112
https://www.ispcd.org/userfiles/rishabh/V8I6/V8I6A11.pdf
https://johs.in/archive/volume/11/issue/3/article/112/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5968674/
https://www.benchchem.com/product/b084505?utm_src=pdf-body
https://www.benchchem.com/product/b084505?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Collect Sound
Human Premolars

1. Prepare Enamel Slabs
(e.g., 3x3x1.5 mm)

2. Baseline Measurement
(e.g., Microhardness, Micro-CT)

3. Artificial Demineralization
(Acidic Buffer, e.g., 72-96 hrs)

4. Post-Demineralization
Measurement

i

5. Randomly Assign to Groups
(Control, CaSP, CPP-ACP, etc.)

6. pH Cycling Regimen
(Alternating demin/remin cycles
with toothpaste slurry application)

7. Final Measurement
(After specified period, e.g., 14-21 days)

8. Data Analysis
(ANOVA, t-tests)

End: Compare Efficacy

Click to download full resolution via product page

A typical experimental workflow for in vitro remineralization studies.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b084505?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol is a composite based on methodologies described in several in vitro studies.[8]
[10][11]

Specimen Preparation: Caries-free human premolars are collected and stored in a thymol
saline solution. Enamel slabs (e.g., 3x3x1.5 mm) are cut from the buccal surfaces and
polished.

Baseline Measurement: The initial surface microhardness and/or mineral density of the
enamel slabs are measured using a microhardness tester or micro-computed tomography
(micro-CT).

Artificial Demineralization: To create artificial carious lesions, specimens are immersed in a
demineralization solution (e.g., 2.2 mM CaClz, 2.2 mM KH2POa4, 50 mM acetic acid, pH 4.4)
for a period of 72 to 96 hours at 37°C.

Group Allocation: The demineralized slabs are randomly divided into experimental groups
(e.g., Group 1: CaSP toothpaste; Group 2: CPP-ACP toothpaste; Group 3: Control/Placebo).

pH Cycling and Treatment: The specimens undergo a daily pH cycling regimen for 7 to 21
days to simulate oral conditions. This typically involves:

o Twice-daily brushing with a slurry of the assigned toothpaste for 2 minutes.

o Immersion in a demineralization solution for several hours.

o Immersion in a remineralization solution (artificial saliva) for the remaining time.

Final Analysis: After the treatment period, the final microhardness and/or mineral density are
measured. The percentage of recovery is calculated. Surface morphology changes are often
examined using Scanning Electron Microscopy (SEM).

Statistical Analysis: Data are analyzed using appropriate statistical tests (e.g., ANOVA,
paired t-tests) to determine significant differences between the treatment groups.

Studies consistently show that CaSP is effective in remineralizing early enamel lesions and is
often found to be comparable or superior to other agents like CPP-ACP.[1][4][10]
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Table 3: Summary of Comparative Remineralization Data from In Vitro Studies

Parameter Measured Finding Source(s)

The CaSP group showed a
significant remineralization

Enamel Volume Change effect, leading to a greater [10]
increase in enamel volume

compared to control groups.

Both CaSP and CPP-ACP
) ] groups showed significant
Enamel Mineral Density ) o [10]
improvements in mineral

density post-treatment.

Ten studies reported an
increase in enamel
microhardness after CaSP
Surface Microhardness application. CaSP was found [4]
to be a better remineralizing
agent than CPP-ACP in

increasing microhardness.

The Ca/P ratio was found to
increase significantly in the
CaSP group after a 4-week [8][11]

treatment period, indicating

Calcium-Phosphorous (Ca/P)
Ratio

mineral gain.

Clinical trials indicated that the
] use of CaSP toothpaste leads
Salivary lon Levels ] ) ) [1][5]
to an increase in salivary

calcium levels.

Synthesis Overview

The industrial synthesis of calcium sucrose phosphate is described in patent literature.[12]
The process generally involves the phosphorylation of sucrose in a solution containing a
calcium compound.
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A generalized workflow for the synthesis is as follows:

A solution of sucrose is prepared and cooled (preferably 0-15°C).

» A calcium oxy-compound, such as slaked lime (calcium hydroxide), is added to the sucrose
solution.

e Phosphorus oxychloride (POCIs) is gradually added to the agitated mixture. This is the key
phosphorylation step.

o A sodium phosphate solution is introduced to react with byproducts, primarily to precipitate
calcium chloride.

o The final calcium sucrose phosphate product is recovered, which can be achieved through
methods like ethanol precipitation or evaporation.[12]

This process is designed to produce a stable, non-hygroscopic powder with minimal calcium
chloride contamination.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. globalcalcium.com [globalcalcium.com]

e 2. Calcium Sucrose Phosphate CaSP Manufacturers [anmol.org]

e 3. johs.in [johs.in]

e 4. Role of calcium sucrose phosphate (CaSP) in dental carries - J Orofac Health Sci [johs.in]

o 5. Efficacy of a Calcium Sucrose Phosphate Based Toothpaste in Elevating the Level of
Calcium, Phosphate lons in Saliva and Reducing Plaque: A Clinical Trial - PMC
[pmc.ncbi.nlm.nih.gov]

6. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b084505?utm_src=pdf-body
https://patents.google.com/patent/US3428624A/en
https://patents.google.com/patent/US3428624A/en
https://www.benchchem.com/product/b084505?utm_src=pdf-custom-synthesis
https://www.globalcalcium.com/products/calcium-sucrose-phosphate
https://www.anmol.org/calciumsucrosephosphatemanufacturers.html
https://johs.in/archive/volume/11/issue/3/article/112/pdf
https://johs.in/archive/volume/11/issue/3/article/112
https://pmc.ncbi.nlm.nih.gov/articles/PMC5968674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5968674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5968674/
https://wap.guidechem.com/encyclopedia/calcium-sucrose-phosphate-dic200578.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. Calcium sucrose phosphate | C12H23CaO15P | CID 3080682 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 8. ispcd.org [ispcd.org]
o 9. researchgate.net [researchgate.net]

e 10. Evaluating the Remineralizing Effects of Calcium Sucrose Phosphate and Casein
Phosphopeptide-Amorphous Calcium Phosphate Toothpastes on Artificial Carious Lesions
Using Micro-computed Tomography: An In Vitro Investigation - PubMed
[pubmed.ncbi.nim.nih.gov]

e 11. Remineralizing Effectiveness of Calcium Sucrose Phosphate and Fluoride Dentifrices: An
In vitro Study - PMC [pmc.ncbi.nim.nih.gov]

e 12. US3428624A - Calcium sugar phosphate process - Google Patents [patents.google.com]

 To cite this document: BenchChem. ["calcium sucrose phosphate chemical structure and
formula”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084505#calcium-sucrose-phosphate-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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